N-(3,4-dimethoxyphenyl)-2-(phenylthio)acetamide

• IUPAC Name: N-(3,4-dimethoxyphenyl)-2-phenylsulfanylacetamide
• InChI: InChI=1S/C16H17NO3S/c1-19-14-9-8-12(10-15(14)20-2)17-16(18)11-21-13-6-4-3-5-7-13/h3-10H,11H2,1-2H3,(H,17,18)
• InChI Key: TVEDPBOQBJJROB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)CSC2=CC=CC=C2)OC
• Molecular Formula: C16H17NO3S
• Molecular Weight: 303.4 g/mol

Description

N-(3,4-dimethoxyphenyl)-2-(phenylthio)acetamide, also known as DPTA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DPTA belongs to the class of phenethylamines and has been found to exhibit a range of biochemical and physiological effects.

Scientific Research Applications

N-(3,4-dimethoxyphenyl)-2-(phenylthio)acetamide has been found to exhibit a range of potential therapeutic applications in scientific research. One of the most promising applications of this compound is in the treatment of cancer. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for further development as an anticancer drug.
In addition to its anticancer properties, this compound has also been found to exhibit neuroprotective effects. This compound has been shown to protect neurons from oxidative stress and apoptosis, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Mechanism of Action

The mechanism of action of N-(3,4-dimethoxyphenyl)-2-(phenylthio)acetamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors. This compound has been shown to inhibit the activity of histone deacetylases, which play a role in the regulation of gene expression. By inhibiting histone deacetylases, this compound may alter the expression of genes involved in cancer cell growth and survival.
This compound has also been found to bind to the sigma-1 receptor, which is involved in a range of physiological processes including cell survival, neuroprotection, and pain modulation. By binding to the sigma-1 receptor, this compound may modulate these processes and exhibit its therapeutic effects.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects. In addition to its anticancer and neuroprotective properties, this compound has also been shown to exhibit anti-inflammatory and analgesic effects. This compound has been found to inhibit the production of pro-inflammatory cytokines and reduce pain in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(3,4-dimethoxyphenyl)-2-(phenylthio)acetamide is its high purity and yield, making it a viable option for large-scale production. This compound is also relatively stable and can be stored for extended periods of time without significant degradation.
One of the limitations of this compound is its limited solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings. This compound also has limited bioavailability, which may limit its therapeutic potential in certain applications.

Future Directions

There are several potential future directions for the research and development of N-(3,4-dimethoxyphenyl)-2-(phenylthio)acetamide. One area of research is the further investigation of its anticancer properties, particularly in the development of this compound-based drugs for the treatment of cancer.
Another area of research is the exploration of its neuroprotective properties, particularly in the treatment of neurodegenerative diseases. This compound may also have potential applications in the treatment of pain and inflammation.
Overall, this compound is a promising chemical compound with a range of potential therapeutic applications. Further research is needed to fully understand its mechanism of action and to develop effective treatment strategies based on its properties.

Synthesis Methods

The synthesis of N-(3,4-dimethoxyphenyl)-2-(phenylthio)acetamide involves the reaction between 3,4-dimethoxyphenylacetonitrile and phenylthioacetic acid in the presence of a reducing agent such as lithium aluminum hydride. The resulting product is then purified using column chromatography to obtain pure this compound. The synthesis of this compound has been optimized to obtain high yields and purity, making it a viable option for large-scale production.